Cas no 14199-09-8 (Benzyl 2-(2-hydroxypropyl)piperidine-1-carboxylate)

• Product Name: Benzyl 2-(2-hydroxypropyl)piperidine-1-carboxylate
• CAS No: 14199-09-8
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5748634
• PubChem ID: 73158565
• Update Time: 2025-05-24

Benzyl 2-(2-hydroxypropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 14199-09-8
• EN300-7039436
• benzyl 2-(2-hydroxypropyl)piperidine-1-carboxylate
• Benzyl 2-(2-hydroxypropyl)piperidine-1-carboxylate

• Inchi： 1S/C16H23NO3/c1-13(18)11-15-9-5-6-10-17(15)16(19)20-12-14-7-3-2-4-8-14/h2-4,7-8,13,15,18H,5-6,9-12H2,1H3
• InChI Key： NZEXBKOXGKLQAW-UHFFFAOYSA-N
• SMILES： OC(C)CC1CCCCN1C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 2-(2-hydroxypropyl)piperidine-1-carboxylate

Comprehensive Overview of Benzyl 2-(2-hydroxypropyl)piperidine-1-carboxylate (CAS No. 14199-09-8)

Benzyl 2-(2-hydroxypropyl)piperidine-1-carboxylate (CAS No. 14199-09-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique molecular structure, combining a benzyl group with a hydroxypropyl side chain, which contributes to its versatile applications. The compound's CAS number 14199-09-8 serves as a critical identifier for researchers and manufacturers, ensuring precise communication across scientific and industrial domains.

In recent years, the demand for piperidine-based compounds has surged due to their role in drug discovery and material science. Benzyl 2-(2-hydroxypropyl)piperidine-1-carboxylate is no exception, as its structural features make it a valuable intermediate in synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the piperidine moiety's prevalence in neurologically active drugs. This aligns with current trends in addressing neurodegenerative diseases and mental health disorders, which dominate public health discussions.

The synthesis of Benzyl 2-(2-hydroxypropyl)piperidine-1-carboxylate involves multi-step organic reactions, often starting from commercially available piperidine precursors. Its hydroxypropyl group introduces polarity, enhancing solubility in aqueous systems—a property highly sought after in modern drug formulation. This characteristic has led to its exploration in prodrug development, a hot topic in pharmaceutical innovation aimed at improving drug delivery efficiency.

From an industrial perspective, the compound's stability under standard storage conditions and compatibility with common organic solvents make it a practical choice for scale-up production. Quality control protocols for CAS No. 14199-09-8 typically involve advanced analytical techniques such as HPLC and NMR spectroscopy, ensuring batch-to-batch consistency. These aspects are crucial for manufacturers responding to the growing market demand for high-purity chemical intermediates.

Environmental and safety considerations surrounding Benzyl 2-(2-hydroxypropyl)piperidine-1-carboxylate have also been thoroughly investigated. While not classified as hazardous under current regulations, proper handling procedures are recommended, reflecting the broader industry shift toward green chemistry principles. This aligns with increasing consumer and regulatory focus on sustainable chemical processes—a frequent search topic among professionals in the field.

The compound's patent landscape reveals ongoing research into its derivatives, particularly in bioconjugation applications. This positions 14199-09-8 as a potential building block for targeted therapies, another area experiencing exponential growth. Such applications are frequently queried in academic and industry search databases, indicating strong professional interest in these developments.

Analytical challenges associated with Benzyl 2-(2-hydroxypropyl)piperidine-1-carboxylate primarily revolve around its chiral center, requiring specialized methods for enantiomeric purity assessment. This aspect connects to the broader pharmaceutical industry's focus on chiral separation technologies, a subject of numerous recent publications and conference presentations.

Market analysis indicates steady growth in demand for CAS No. 14199-09-8, driven by expanding research in medicinal chemistry and material science. Suppliers have responded by improving production efficiency while maintaining strict quality standards, addressing another common concern among procurement specialists searching for reliable sources of research chemicals.

Future research directions for Benzyl 2-(2-hydroxypropyl)piperidine-1-carboxylate may explore its potential in catalysis and polymer chemistry, areas where similar structures have shown promise. These applications correspond with trending topics in sustainable material development and alternative energy solutions—subjects generating substantial online search traffic among scientific communities.

In conclusion, Benzyl 2-(2-hydroxypropyl)piperidine-1-carboxylate (CAS No. 14199-09-8) represents a compound of significant scientific and industrial interest. Its unique structural features, combined with growing applications in pharmaceutical development and material science, ensure its continued relevance in chemical research. As innovation in these fields progresses, this compound is likely to maintain its position as a valuable tool for researchers addressing some of today's most pressing scientific challenges.